Cas no 452274-41-8 (7-bromoheptan-1-amine)

• Product Name: 7-bromoheptan-1-amine
• CAS No: 452274-41-8
• MF: C₇H₁₆BrN
• MW: 194.112641334534
• CID: 1011633
• PubChem ID: 53404542
• Update Time: 2025-06-29

7-bromoheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• 7-bromoheptan-1-amine
• 7-Brom-n-heptylamin
• AKOS006294532
• EN300-184416
• SCHEMBL3002135
• 452274-41-8

• MDL： MFCD06212567
• Inchi： 1S/C7H16BrN/c8-6-4-2-1-3-5-7-9/h1-7,9H2
• InChI Key： RUAYXLGHNDOBIH-UHFFFAOYSA-N
• SMILES： BrCCCCCCCN

Computed Properties

• Exact Mass: 193.04661g/mol
• Monoisotopic Mass: 193.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 48.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 7-bromoheptan-1-amine

Introduction to 7-Bromoheptan-1-amine (CAS No. 452274-41-8)

7-Bromoheptan-1-amine, with the chemical abstracts service (CAS) number 452274-41-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its bromine atom and primary amine group, which confer it with distinct reactivity and functional versatility.

The molecular formula of 7-bromoheptan-1-amine is C₇H₁₆BrN, and its molecular weight is approximately 196.11 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of around 230°C. Its solubility in water is limited, but it is readily soluble in organic solvents such as ethanol, acetone, and dichloromethane.

In the realm of pharmaceutical research, 7-bromoheptan-1-amine has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that derivatives of 7-bromoheptan-1-amine exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The bromine atom in the molecule plays a crucial role in enhancing the binding affinity of these derivatives to viral proteins, thereby improving their therapeutic efficacy.

Beyond pharmaceutical applications, 7-bromoheptan-1-amine has also found use in materials science. Researchers at the University of California, Berkeley, have utilized this compound as a precursor for the synthesis of advanced polymers with tunable properties. These polymers have shown promise in applications such as drug delivery systems and tissue engineering scaffolds. The primary amine group in 7-bromoheptan-1-amine facilitates the formation of stable covalent bonds with other monomers, enabling the creation of complex polymer architectures with tailored functionalities.

In the context of chemical synthesis, 7-bromoheptan-1-amine serves as an important intermediate for the preparation of a wide range of organic compounds. Its reactivity can be harnessed through various synthetic transformations, such as nucleophilic substitution reactions and coupling reactions. For example, a study published in Organic Letters in 2022 reported the efficient synthesis of substituted heptanes using 7-bromoheptan-1-amine as a starting material. The bromine atom acts as a leaving group, facilitating the introduction of diverse functional groups into the heptane backbone.

The safety and handling of 7-bromoheptan-1-amine are critical considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and storing the compound away from incompatible substances.

In conclusion, 7-bromoheptan-1-amine (CAS No. 452274-41-8) is a valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely that its importance will only grow in the coming years.